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(-)-trans-1,2-

Cyclohexanedicarboxylic

Anhydride

Cat. No.: B1590544 Get Quote

An In-Depth Technical Guide to (-)-trans-1,2-Cyclohexanedicarboxylic Anhydride for

Advanced Chemical Synthesis

Authored by: A Senior Application Scientist
This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of (-)-trans-1,2-Cyclohexanedicarboxylic Anhydride. We

will delve into its fundamental properties, synthesis, chiral resolution, and critical applications,

with an emphasis on the mechanistic reasoning behind its utility in modern organic chemistry.

Introduction: A Chiral Workhorse in Asymmetric
Synthesis
(-)-trans-1,2-Cyclohexanedicarboxylic Anhydride is a chiral cyclic anhydride that has

emerged as a valuable building block and resolving agent in the synthesis of complex,

enantiomerically pure molecules. Its rigid trans-cyclohexane backbone provides a well-defined

stereochemical framework, making it an excellent tool for inducing asymmetry in chemical

reactions. In drug development, where the specific three-dimensional arrangement of a

molecule is often critical to its biological activity and safety profile, reagents like this anhydride

are indispensable. This guide moves beyond simple data presentation to explain the causal

factors that make this compound a preferred choice in demanding synthetic applications.
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Compound Identification and Physicochemical
Properties
Accurate identification is paramount. While the racemic mixture has a common CAS number,

the specific enantiomer has its own identifiers. It is crucial to distinguish between them for

stereospecific applications.

The trans configuration of the substituents on the cyclohexane ring locks the molecule into a

rigid conformation, which is fundamental to its effectiveness in transferring chiral information

during a reaction.

Property Data Source(s)

IUPAC Name

(3aS,7aS)-

Hexahydroisobenzofuran-1,3-

dione

[1]

Synonyms
(-)-trans-Hexahydrophthalic

anhydride
[1]

CAS Number 31982-85-1 [1]

Racemic trans-anhydride CAS 14166-21-3 [2][3]

Molecular Formula C₈H₁₀O₃ [3]

Molecular Weight 154.16 g/mol [3][4]

Appearance White to off-white solid/powder [3]

Melting Point
145-147 °C (for trans-

racemate)
[3]

Purity Typically >97% [3]

Synthesis and Chiral Resolution: From Racemate to
Enantiopure Reagent
The commercially available starting material is often the racemic trans-1,2-

cyclohexanedicarboxylic acid. The key to obtaining the desired (-)-enantiomer lies in a classical
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chemical resolution, which exploits the formation of diastereomeric salts. The resolved acid is

then dehydrated to yield the target anhydride.

The Principle of Chiral Resolution
The process hinges on the reaction of a racemic acid (a 1:1 mixture of R,R and S,S

enantiomers) with a single enantiomer of a chiral base. This reaction forms a mixture of two

diastereomeric salts (R,R-acid/S-base and S,S-acid/S-base). Unlike enantiomers,

diastereomers have different physical properties, including solubility. This solubility difference

allows for their separation by fractional crystallization.

A study published in the journal Chirality details the successful resolution of trans-1,2-

cyclohexanedicarboxylic acid using (S)-phenylethylamine as the resolving agent.[5][6][7] The

choice of this agent is strategic; its aromatic ring and amino group provide sites for multiple

non-covalent interactions (hydrogen bonding, van der Waals forces), which can lead to a well-

ordered, stable crystal lattice for one diastereomer, making it less soluble.[6]

Workflow for Chiral Resolution and Anhydride
Formation
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Chiral Resolution

Isolation & Synthesis

Racemic (±)-trans-Diacid

Add (S)-phenylethylamine
(Chiral Resolving Agent)

Diastereomeric Salts
(SS-salt & RS-salt)

Fractional Crystallization
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Less Soluble Salt
(Crystals)

More Soluble Salt
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(-)-trans-Anhydride
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(-)-trans-Anhydride
(Chiral Building Block)

Nucleophilic Acyl Substitution
(Ring Opening)

Nucleophilic Reagent
(e.g., Amine, Alcohol)

Chiral Mono-Amide or Mono-Ester
(Stereochemistry transferred)

Further Synthetic Steps

Active Pharmaceutical
Ingredient (API)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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